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Compound of Interest

Compound Name: Hexadecamethylheptasiloxane

Cat. No.: B038720 Get Quote

An In-depth Technical Guide to the Safe Handling of Hexadecamethylheptasiloxane

For professionals in research, scientific, and drug development fields, a comprehensive

understanding of the chemical compounds in use is paramount to ensuring laboratory safety

and experimental integrity. This guide provides a detailed overview of the safety data and

handling precautions for Hexadecamethylheptasiloxane (CAS No. 541-01-5), a linear

siloxane compound.

Section 1: Chemical and Physical Properties
Hexadecamethylheptasiloxane is a colorless to light yellow, viscous liquid. It is characterized

by low surface tension, good lubricity, and high-temperature resistance. The quantitative

physical and chemical properties are summarized in the table below.
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Property Value Source

Molecular Formula C16H48O6Si7

Molecular Weight 533.15 g/mol

Melting Point -78 °C

Boiling Point 286.79 °C

Density 0.9012 g/cm³ at 20 °C

Vapor Pressure
5.55 x 10⁻⁴ mm Hg at 25 °C

(extrapolated)

Refractive Index 1.394 - 1.3965 at 20-25 °C

Flash Point 168.9 °C

Section 2: Hazard Identification and GHS
Classification
The classification of Hexadecamethylheptasiloxane under the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals varies across different suppliers. It is crucial

for users to consult the specific Safety Data Sheet (SDS) provided with their product. A

summary of the observed classifications is provided below.
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Hazard Statement
Code

Description GHS Classification Source

H302 Harmful if swallowed
Acute toxicity, oral

(Category 4)

H315 Causes skin irritation

Skin

Corrosion/Irritation

(Category 2)

H319
Causes serious eye

irritation

Serious Eye

Damage/Eye Irritation

(Category 2)

H320 Causes eye irritation
Eye Irritation

(Category 2B)

H335
May cause respiratory

irritation

Specific Target Organ

Toxicity - Single

Exposure (Respiratory

Tract Irritation)

(Category 3)

Not Classified
Does not meet GHS

hazard criteria

Not a hazardous

substance or mixture

NFPA 704 Hazard Diamond:

Health (Blue): 1 - Materials that, under emergency conditions, can cause significant irritation.

Flammability (Red): 1 - Materials that must be preheated before ignition can occur.

Instability/Reactivity (Yellow): 0 - Material that in themselves are normally stable, even under

fire conditions.

Section 3: Handling and Storage Precautions
Proper handling and storage are essential to minimize risks associated with

Hexadecamethylheptasiloxane.
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3.1 Safe Handling:

Ventilation: Use only in a well-ventilated area or outdoors.

Personal Hygiene: Avoid contact with skin and eyes. Do not eat, drink, or smoke when using

this product. Wash hands thoroughly after handling.

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection. In case of inadequate ventilation, wear respiratory protection.

General Precautions: Do not handle until all safety precautions have been read and

understood. Avoid breathing fumes, mist, spray, or vapors.

3.2 Safe Storage:

Conditions: Store in a dry, cool, and well-ventilated area. Keep the container tightly closed

when not in use.

Incompatible Materials: Keep away from strong acids, strong bases, and strong oxidizing

agents.

Storage Integrity: Protect from physical damage and contamination. Store locked up.

Section 4: Emergency Procedures
4.1 First-Aid Measures:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If not breathing, give

artificial respiration. Call a poison center or

doctor if you feel unwell.

Skin Contact

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash it

before reuse.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately flush eyes for

at least 15 minutes. Get medical

advice/attention if eye irritation persists.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Consult a physician.

4.2 Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Unsuitable Extinguishing Media: Do not use a heavy water stream.

Specific Hazards: The product is not combustible, but containers may burn. Thermal

decomposition can generate carbon and silicon oxides. There is a risk of explosion if heated

under confinement.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

clothing.

4.3 Accidental Release Measures:
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Personal Precautions: Evacuate unnecessary personnel. Do not attempt to take action

without suitable protective equipment. Ensure adequate ventilation.

Environmental Precautions: Prevent spillage from entering drains or water courses.

Containment and Cleaning Up: For small spills, absorb with an inert material such as sand,

earth, or vermiculite and place in a suitable container for disposal. For large spills, dike the

area to contain the spill. Clean the contaminated area with an appropriate solvent and flush

with plenty of water.

Section 5: Experimental Protocols for Safety
Assessment
While specific experimental data for Hexadecamethylheptasiloxane is limited in publicly

available literature, the assessment of its potential hazards would follow standardized

methodologies, such as those established by the Organisation for Economic Co-operation and

Development (OECD).

5.1 Acute Oral Toxicity (Following OECD Guideline 423):

Principle: This is a stepwise procedure using a limited number of animals. The substance is

administered orally to a group of fasted animals.

Methodology:

A starting dose (e.g., 300 mg/kg body weight) is administered to a small group of rodents

(typically rats).

Animals are observed for signs of toxicity and mortality for up to 14 days.

Depending on the outcome, the dose for the next group of animals is increased or

decreased.

The GHS classification is determined based on the dose at which mortality is observed.

5.2 Acute Dermal Irritation/Corrosion (Following OECD Guideline 404):
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Principle: The substance is applied to a small area of the skin of an animal (typically a

rabbit).

Methodology:

A small amount of the test substance is applied to a shaved patch of skin and covered with

a gauze patch.

The patch is removed after a set period (e.g., 4 hours).

The skin is observed for signs of erythema (redness) and edema (swelling) at specific

intervals (e.g., 1, 24, 48, and 72 hours after patch removal).

The severity of the reactions is scored, and the substance is classified based on the

scores.

5.3 Acute Eye Irritation/Corrosion (Following OECD Guideline 405):

Principle: A single dose of the substance is applied to one of the eyes of an animal (typically

a rabbit).

Methodology:

The test substance is instilled into the conjunctival sac of one eye. The other eye remains

untreated and serves as a control.

The eyes are examined for signs of corneal opacity, iritis, conjunctival redness, and

chemosis (swelling) at specific intervals (e.g., 1, 24, 48, and 72 hours after instillation).

The severity of the reactions is scored, and the substance is classified based on the

persistence and severity of the

To cite this document: BenchChem. [Hexadecamethylheptasiloxane safety data sheet and
handling precautions.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b038720#hexadecamethylheptasiloxane-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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